Cas no 863431-59-8 (methyl 2-(3-chlorothiophen-2-yl)acetate)

• Product Name: methyl 2-(3-chlorothiophen-2-yl)acetate
• CAS No: 863431-59-8
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 4251432
• PubChem ID: 57977402
• Update Time: 2025-05-23

methyl 2-(3-chlorothiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 3-chloro-, methyl ester
• methyl 2-(3-chlorothiophen-2-yl)acetate
• DTXSID501296940
• 863431-59-8
• SCHEMBL13225707
• Methyl 3-chloro-2-thiopheneacetate

• Inchi： 1S/C7H7ClO2S/c1-10-7(9)4-6-5(8)2-3-11-6/h2-3H,4H2,1H3
• InChI Key： LGNNQZRBYUKRBQ-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)SC=CC=1Cl

Computed Properties

• Exact Mass: 189.9855283Da
• Monoisotopic Mass: 189.9855283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Additional information on methyl 2-(3-chlorothiophen-2-yl)acetate

Methyl 2-(3-chlorothiophen-2-yl)acetate: A Comprehensive Overview

Methyl 2-(3-chlorothiophen-2-yl)acetate, with the CAS number 863431-59-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a thiophene ring substituted with a chlorine atom at the 3-position. The combination of these functional groups makes it a versatile building block for various applications in chemical synthesis and material engineering.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and reactivity under certain conditions. In methyl 2-(3-chlorothiophen-2-yl)acetate, the substitution pattern at the 3-position of the thiophene ring plays a crucial role in determining its chemical properties. The presence of the chlorine atom introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions.

Recent studies have highlighted the potential of methyl 2-(3-chlorothiophen-2-yl)acetate as a precursor for synthesizing advanced materials, such as conductive polymers and organic semiconductors. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for incorporating into larger molecular frameworks. For instance, researchers have explored its use in the synthesis of thiophene-based oligomers and polymers, which exhibit promising electronic properties for applications in organic electronics.

In addition to its role in materials science, methyl 2-(3-chlorothiophen-2-yl)acetate has also been investigated for its potential in medicinal chemistry. The compound's structure provides a platform for designing bioactive molecules with specific pharmacological properties. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, making them candidates for drug development.

The synthesis of methyl 2-(3-chlorothiophen-2-yl)acetate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of thiophene derivatives followed by esterification to introduce the methyl ester group. The choice of reagents and solvents plays a critical role in achieving the desired product quality.

From an environmental perspective, methyl 2-(3-chlorothiophen-2-yl)acetate has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and toxicity profiles.

In conclusion, methyl 2-(3-chlorothiophen-2-yl)acetate (CAS No: 863431-59-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis, materials science, and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.